Cas no 4877-81-0 (9-Ethyl-4,6,9,11-tetrahydroxy-8,10-dihydro-7H-tetracene-5,12-dione)

4877-81-0 structure
Product name:9-Ethyl-4,6,9,11-tetrahydroxy-8,10-dihydro-7H-tetracene-5,12-dione
9-Ethyl-4,6,9,11-tetrahydroxy-8,10-dihydro-7H-tetracene-5,12-dione Chemical and Physical Properties
Names and Identifiers
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- 8-Ethyl-7,8,9,10-tetrahydro-1,6,8,11-tetrahydroxy-5,12-naphthacenedione
- 9-ethyl-4,6,9,11-tetrahydroxy-8,10-dihydro-7H-tetracene-5,12-dione
- 10-Desoxy-OE>/=-rhodomycinon
- KBFNMWTXAVESNN-UHFFFAOYSA-N
- 9-Ethyl-4,6,9,11-tetrahydroxy-8,10-dihydro-7H-tetracene-5,12-dione
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- Inchi: 1S/C20H18O6/c1-2-20(26)7-6-9-11(8-20)18(24)14-15(16(9)22)19(25)13-10(17(14)23)4-3-5-12(13)21/h3-5,21-22,24,26H,2,6-8H2,1H3
- InChI Key: KBFNMWTXAVESNN-UHFFFAOYSA-N
- SMILES: OC1(CC)CC2C(=C3C(C4C=CC=C(C=4C(C3=C(C=2CC1)O)=O)O)=O)O
Computed Properties
- Exact Mass: 354.11033829g/mol
- Monoisotopic Mass: 354.11033829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 605
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115
- XLogP3: 3.7
9-Ethyl-4,6,9,11-tetrahydroxy-8,10-dihydro-7H-tetracene-5,12-dione Related Literature
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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